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Compound of Interest

Compound Name:
4-Propylthio-1,2-

phenylenediamine

Cat. No.: B193620 Get Quote

An In-Depth Technical Guide to 4-Propylthio-1,2-phenylenediamine: Core Molecular

Properties

For researchers, scientists, and drug development professionals, a precise understanding of a

compound's fundamental physicochemical properties is the cornerstone of any substantive

work. This guide provides the core molecular data for 4-Propylthio-1,2-phenylenediamine, a

key chemical intermediate.

Molecular Identity and Weight
4-Propylthio-1,2-phenylenediamine is chemically identified by its specific molecular structure

and resulting properties. Its molecular formula and weight are foundational data points for all

stoichiometric calculations, analytical characterizations, and experimental designs.

The empirical and calculated molecular data for this compound are summarized below.

Parameter Value Reference

Molecular Formula C₉H₁₄N₂S [1][2][3][4][5]

Molecular Weight 182.29 g/mol [1][4][5]

Monoisotopic Mass 182.08776963 Da [4]

CAS Registry Number 66608-52-4 [1][2][3]
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Note: Minor variations in molecular weight may be reported across different sources (e.g.,

182.285 g/mol ) due to differences in isotopic abundance calculations or rounding

conventions[3][6].

Elemental Composition
The molecular formula C₉H₁₄N₂S dictates the elemental makeup of the compound. A visual

representation of this composition highlights the constituent atoms that form the molecule.
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Caption: Elemental composition of 4-Propylthio-1,2-phenylenediamine.

Experimental Protocols
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The determination of a compound's molecular formula and weight is typically not achieved

through a single experimental protocol but is rather a consolidation of data from several

analytical techniques:

Mass Spectrometry (MS): This is the primary technique for determining the mass-to-charge

ratio of the ionized molecule. High-resolution mass spectrometry (HRMS) can provide a

highly accurate mass measurement, allowing for the confident determination of the

elemental formula.

Elemental Analysis: This combustion-based technique determines the percentage

composition of carbon, hydrogen, nitrogen, and sulfur in the sample. The resulting

percentages are used to derive the empirical formula, which is then confirmed against the

molecular formula obtained from MS.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide detailed

information about the chemical environment of the hydrogen and carbon atoms, respectively.

This data is crucial for confirming the structural arrangement of the atoms, thereby validating

the molecular formula.

A detailed experimental workflow for the definitive identification and characterization of a novel

or synthesized batch of 4-Propylthio-1,2-phenylenediamine would follow the logical

progression outlined below.
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Characterization Workflow
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Caption: Standard workflow for molecular formula and structure validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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